2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 2-[2-[2-(4-methoxyphenoxy)ethoxy]ethyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H25NO3/c1-22-19-6-8-20(9-7-19)24-15-14-23-13-12-21-11-10-17-4-2-3-5-18(17)16-21/h2-9H,10-16H2,1H3
• InChI Key: ITELRMUAVVMDEF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCCOCCN2CCC3=CC=CC=C3C2

Description

2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a tetrahydroisoquinoline derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain. It may also act by modulating the activity of certain signaling pathways, such as the NF-κB and MAPK pathways, which are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to have anti-tumor effects by inducing apoptosis and inhibiting the proliferation of cancer cells. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline in lab experiments include its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, its limitations include its low solubility in water, which can make it difficult to administer in certain experiments, as well as its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline. One direction is to further explore its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders. Another direction is to investigate its mechanism of action in more detail, in order to better understand how it exerts its biochemical and physiological effects. Additionally, future research could focus on developing more efficient and selective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline has been achieved through several methods. One of the most commonly used methods is the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amine in the presence of an acid catalyst. Another method involves the use of palladium-catalyzed coupling reactions, which have been shown to be efficient and selective for the synthesis of this compound.

Scientific Research Applications

The potential therapeutic applications of 2-{2-[2-(4-Methoxyphenoxy)ethoxy]ethyl}-1,2,3,4-tetrahydroisoquinoline have been explored in various scientific studies. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.